Cas no 651-80-9 (2,3,5,6-Tetrafluorobenzotrifluoride)

• Product Name: 2,3,5,6-Tetrafluorobenzotrifluoride
• CAS No: 651-80-9
• MF: C₇HF₇
• MW: 218.071666479111
• MDL: MFCD00012385
• CID: 82915
• PubChem ID: 87577578
• Update Time: 2025-05-22

2,3,5,6-Tetrafluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrafluoro-3-(trifluoromethyl)benzene
• alpha,alpha,alpha,2,3,5,6-Heptafluorotoluene
• 2,3,5,6-Tetrafluorobenzotrifluoride
• α,α,α,2,3,5,6-Heptafluorotoluene
• Benzene, 1,2,4,5-tetrafluoro-3-(trifluoromethyl)-
• Toluene, .alpha.,.alpha.,.alpha.,2,3,5,6-heptafluoro-
• 4H-Heptafluorotoluene
• ZVPAJILXQHMKMT-UHFFFAOYSA-N
• SBB095517
• PC3424
• FCH1322769
• T154
• TL8004619
• AX80650
• MFCD00012385
• AKOS005257982
• T1854
• 1,2,4,5-Tetrafluoro-3-(trifluoromethyl)benzene #
• PS-10089
• 1-(Trifluoromethyl)-2,3,5,6-tetrafluorobenzene
• A835004
• SCHEMBL9342462
• D92539
• .alpha.,.alpha.,.alpha.,2,3,5,6-Heptafluoro-toluene
• 1,2,4,5-tetrafluoro-3-trifluoromethylbenzene
• DTXSID70215402
• FT-0609426
• 651-80-9
• AMY25750
• DB-054769

• MDL： MFCD00012385
• Inchi： 1S/C7HF7/c8-2-1-3(9)6(11)4(5(2)10)7(12,13)14/h1H
• InChI Key： ZVPAJILXQHMKMT-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C(F)(F)F)F)F)F
• BRN： 1978201

Computed Properties

• Exact Mass: 217.99700
• Monoisotopic Mass: 217.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.601 g/mL at 25 °C(lit.)
• Melting Point: 111-112 °C(lit.)
• Boiling Point: 111-112 °C(lit.)
• Flash Point: 90 °F
• Refractive Index: n20/D 1.379(lit.)
• PSA: 0.00000
• LogP: 3.26180
• Solubility: Insoluble in water

2,3,5,6-Tetrafluorobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,3,5,6-Tetrafluorobenzotrifluoride

Comprehensive Guide to 2,3,5,6-Tetrafluorobenzotrifluoride (CAS No. 651-80-9): Properties, Applications, and Industry Trends

2,3,5,6-Tetrafluorobenzotrifluoride (CAS No. 651-80-9) is a fluorinated aromatic compound widely recognized for its unique chemical properties and versatility in industrial applications. With the increasing demand for high-performance materials in sectors like electronics, pharmaceuticals, and agrochemicals, this compound has garnered significant attention. Its molecular structure, characterized by multiple fluorine substitutions, contributes to exceptional thermal stability, chemical resistance, and low surface energy—properties critical for modern manufacturing processes.

The compound’s fluorinated benzene backbone makes it an ideal intermediate in synthesizing advanced materials. Researchers and engineers frequently search for "2,3,5,6-Tetrafluorobenzotrifluoride uses" or "CAS 651-80-9 suppliers," reflecting its relevance in specialty chemicals. Recent trends highlight its role in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where its dielectric properties enhance device performance. Additionally, its application in pharmaceutical intermediates aligns with the growing focus on precision medicine and targeted drug delivery systems.

From an environmental perspective, 2,3,5,6-Tetrafluorobenzotrifluoride is often discussed in the context of green chemistry and sustainable fluorination methods. Innovations in catalytic fluorination have reduced waste and energy consumption, addressing concerns about the ecological footprint of fluorochemical production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the electronics industry, queries such as "high-performance fluorinated solvents" or "heat-resistant coatings" frequently link to this compound. Its ability to withstand extreme temperatures and resist degradation makes it valuable for semiconductor manufacturing and aerospace materials. Furthermore, its compatibility with nanotechnology applications underscores its potential in next-generation innovations, such as flexible electronics and energy storage systems.

Quality control and regulatory compliance are also critical topics. Manufacturers and distributors emphasize "CAS 651-80-9 purity standards" and "analytical testing methods" to ensure product consistency. Advanced techniques like gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the compound’s specifications, meeting industry benchmarks such as ISO 9001 and REACH regulations.

Looking ahead, the demand for 2,3,5,6-Tetrafluorobenzotrifluoride is projected to grow, driven by advancements in renewable energy technologies and biodegradable materials. Its role in lithium-ion battery electrolytes and photovoltaic cells exemplifies its cross-industry utility. As research continues to uncover new applications, this compound remains a cornerstone of innovation in the chemical sector.